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Compound of Interest

Compound Name: 4-Methylthio-1-indanone

Cat. No.: B8482495 Get Quote

Protocol ID: AN-MTI-2024 | Version: 2.1 | Classification:
Research Chemical / Pharmacophore
Abstract & Technical Profile
4-(Methylthio)-1-indanone is a rigid, bicyclic aromatic ketone featuring a thioether (sulfide)

moiety at the C4 position. It serves as a critical intermediate in the synthesis of bioactive

scaffolds, particularly for rigidified chalcone analogs, COX inhibitors, and tubulin polymerization

inhibitors.

Unlike its oxygenated analog (4-methoxy-1-indanone), the sulfur atom in 4-methylthio-1-
indanone introduces specific stability challenges—primarily susceptibility to oxidation (to

sulfoxides/sulfones) and nucleophilic reactivity. This guide defines the environmental controls

required to maintain compound integrity (>98% purity) and ensures operator safety against

potential irritant/stench properties.
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Property Specification Notes

Chemical Name
4-(Methylthio)-2,3-dihydro-1H-

inden-1-one

CAS Number 72006-91-8

Molecular Formula C₁₀H₁₀OS

Molecular Weight 178.25 g/mol

Physical State Crystalline Solid Off-white to pale yellow

Melting Point 65–75 °C (Predicted)

Lower than 4-Me analog

(94°C) due to S-substitution

effects.[1][2]

Solubility
DMSO, DCM, Chloroform,

Ethyl Acetate
Insoluble in water.

Stability Oxidation-sensitive
Sulfur atom is prone to

oxidation to sulfoxide (S=O).

Hazard Identification & Risk Assessment
Note: As a research chemical, comprehensive toxicological data may be limited. The following

assessment applies the Precautionary Principle based on Structure-Activity Relationships

(SAR) of thioether-indanones.

Primary Hazards
Thioether Oxidation: The methylthio group is a "soft" nucleophile. Exposure to air (O₂) or

peroxides rapidly degrades the compound into 4-methylsulfinyl-1-indanone.

Skin/Eye Irritation: Indanone cores are lipophilic irritants. The thioether moiety increases skin

permeability.

Olfactory Hazard: While less volatile than thiols, thioethers can emit a disagreeable

"garlic/sulfur" odor, necessitating odor-control protocols.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://prepchem.com/4-methoxy-1-indanone/
https://www.novachem.com/wp-content/uploads/GasolineBlendstockC6C8_SDS_AMER_CAEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8482495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification (Derived)
H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][6]

Storage Protocol: The "Inert-Cold" Chain
To prevent the "browning" effect (oxidative degradation), strictly adhere to the following storage

hierarchy.

Storage Logic Tree
Long-Term (>1 Month): Store at -20°C under Argon (Ar) or Nitrogen (N₂).

Short-Term (Working Stock): Store at 2–8°C in a desiccator.

Container: Amber glass vials with PTFE-lined caps (prevents light degradation and sulfur

leaching).

DOT Visualization: Storage & Handling Workflow
The following diagram illustrates the decision logic for storage and handling to maximize

stability.
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Receipt of 4-Methylthio-1-indanone
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(Should be Off-White/Yellow)

Intended Usage Period?
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Desiccated & Dark
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Handling Procedure

Dissolve in Anhydrous Solvent
(DCM/DMSO)

Click to download full resolution via product page

Caption: Decision matrix for thermal regulation and atmospheric control to prevent thioether

oxidation.
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Experimental Handling Protocol
A. Personal Protective Equipment (PPE)

Respiratory: Work strictly within a certified Chemical Fume Hood.

Hands:Double Nitrile Gloves (0.11 mm min. thickness). Sulfur compounds can permeate

latex.

Eyes: Chemical splash goggles.

B. Solubilization & Usage
Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial

condenses atmospheric moisture, accelerating hydrolysis/oxidation.

Solvent Choice:

Preferred: Dichloromethane (DCM), Dimethyl Sulfoxide (DMSO), Ethyl Acetate.

Avoid: Alcohols (if using strong Lewis acids downstream), Water.

Inert Transfer: If using >100 mg, purge the headspace with Nitrogen after removing the

aliquot.

C. Waste Disposal
Segregation: Do not mix with oxidizing waste (e.g., nitric acid, peroxide waste). This can

cause an exothermic reaction.

Deodorization: If glassware smells of sulfur, soak in a dilute bleach solution (10% NaOCl) for

1 hour in the fume hood. The bleach oxidizes the sulfide to a non-volatile sulfone, eliminating

the odor.

Warning: Add bleach slowly; the reaction is exothermic.

Synthesis Context: 4-Methylthio-1-indanone as a
Building Block
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This compound is typically synthesized via Friedel-Crafts cyclization of 3-(2-

methylthiophenyl)propionic acid. When using it in downstream synthesis (e.g., Aldol

condensation to form chalcones), researchers must be aware of the "Soft Sulfur" effect.

Reaction Compatibility: The thioether group tolerates basic conditions (e.g., NaOH/EtOH for

condensations) but is incompatible with strong electrophilic oxidants (e.g., mCPBA) unless

the sulfoxide is the desired product.

Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 8:2). The thioether usually

runs slightly higher (less polar) than the corresponding sulfoxide byproduct.

Emergency Response
Scenario Action Protocol

Skin Contact

Wash immediately with soap and water for 15

mins. Do not use ethanol (increases

absorption).

Eye Contact
Rinse with water for 15 mins.[7] Seek medical

attention immediately.

Spill (Solid)

Dampen with water to prevent dust. Scoop into

a waste container. Treat surface with 10%

bleach to neutralize odor.

Fire

Use CO₂, Dry Chemical, or Foam.[4] Do not use

high-pressure water jet (scatters chemical).

Combustion produces SO₂ (toxic gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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